Cas no 2097950-00-8 (1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 2097950-00-8
• MF: C₁₀H₁₄ClF₂N
• MW: 221.67466878891
• CID: 5721636
• PubChem ID: 86263142
• Update Time: 2025-06-08

1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747819
• 1-(2,4-difluorophenyl)-2-methylpropan-1-amine hydrochloride
• F2167-2203
• 2097950-00-8
• 1-(2,4-difluorophenyl)-2-methylpropan-1-amine;hydrochloride
• 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride

• Inchi： 1S/C10H13F2N.ClH/c1-6(2)10(13)8-4-3-7(11)5-9(8)12;/h3-6,10H,13H2,1-2H3;1H
• InChI Key： DZWFOCBSIAQLEM-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(C(C)C)N)F

Computed Properties

• Exact Mass: 221.0782835g/mol
• Monoisotopic Mass: 221.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride

1-(2,4-Difluorophenyl)-2-methylpropan-1-amine Hydrochloride (CAS No. 2097950-00-8): A Comprehensive Overview

1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 2097950-00-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorophenyl group and a 2-methylpropan-1-amine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride is particularly noteworthy due to its potential to modulate specific biological targets. The presence of the difluorophenyl group enhances the compound's lipophilicity and metabolic stability, while the 2-methylpropan-1-amine moiety contributes to its pharmacological activity. These properties make it an attractive candidate for drug development, especially in the context of central nervous system (CNS) disorders.

Recent studies have explored the pharmacological profile of 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride. One such study published in the Journal of Medicinal Chemistry investigated its potential as an antidepressant agent. The results indicated that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is believed to involve the modulation of monoaminergic neurotransmission, particularly serotonin and norepinephrine systems.

In addition to its antidepressant properties, 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride has also shown promise in the treatment of neurodegenerative diseases. A study published in Neuropharmacology demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The protective effects are attributed to its ability to enhance cellular antioxidant defenses and inhibit pro-inflammatory pathways.

The safety and toxicity profile of 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride have been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organ systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride involves several steps, including the formation of the difluorophenyl intermediate and subsequent coupling with the 2-methylpropan-1-amine moiety. The final step involves the conversion to the hydrochloride salt to enhance its solubility and stability. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, 1-(2,4-Difluorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 2097950-00-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and potential applications in treating various neurological disorders.